4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-chlorophenyl)-3-pyridin-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9ClN4S/c14-9-4-6-10(7-5-9)18-12(16-17-13(18)19)11-3-1-2-8-15-11/h1-8H,(H,17,19)
• InChI Key: WFZPCJVRGQWTBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NNC(=S)N2C3=CC=C(C=C3)Cl
• Molecular Formula: C13H9ClN4S
• Molecular Weight: 288.76 g/mol

Description

4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol, also known as CCT, is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases.

Scientific Research Applications

Synthesis and Antioxidant Properties

Compounds derived from 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol have been synthesized and characterized for their potential antioxidant and antiradical activities. Bekircan et al. (2008) prepared a series of triazole derivatives which were screened for their antioxidant properties, indicating potential applications in preventing or slowing the damage caused by free radicals in the body (Bekircan et al., 2008).

Antimicrobial Activities

Various derivatives of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol have been synthesized and assessed for their antimicrobial activities. Bayrak et al. (2009) synthesized a new series of 1,2,4-triazoles and evaluated their antimicrobial properties. The study revealed that the synthesized compounds exhibited moderate to good antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Bayrak et al., 2009).

Corrosion Inhibition

Derivatives of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol have been investigated for their corrosion inhibition properties. Ansari et al. (2014) synthesized Schiff’s bases of pyridyl substituted triazoles and studied their effectiveness as corrosion inhibitors for mild steel in hydrochloric acid solutions. The study found that these compounds exhibited significant inhibition efficiencies, pointing to their potential use in protecting metals from corrosion (Ansari et al., 2014).

Chemical Properties and Structural Analysis

The chemical behavior and structural properties of 4-(4-chlorophenyl)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol derivatives have been a subject of study. Azimi et al. (2008) explored the acid-base properties of certain triazole derivatives in ethanol/water mixtures, providing insights into their chemical nature and potential applications in different solvent systems (Azimi et al., 2008).